Cas no 2228961-77-9 (2-(1H-imidazol-2-yl)propanal)

• Product Name: 2-(1H-imidazol-2-yl)propanal
• CAS No: 2228961-77-9
• MF: C₆H₈N₂O
• MW: 124.1405210495
• CID: 5994467
• PubChem ID: 22138096
• Update Time: 2023-12-26

2-(1H-imidazol-2-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-acetaldehyde, α-methyl-
• 2-(1H-imidazol-2-yl)propanal
• EN300-1789001
• 2228961-77-9
• SCHEMBL873904

• Inchi： 1S/C6H8N2O/c1-5(4-9)6-7-2-3-8-6/h2-5H,1H3,(H,7,8)
• InChI Key： ROOAXLYDMKRVHY-UHFFFAOYSA-N
• SMILES： C1(C(C)C=O)NC=CN=1

Computed Properties

• Exact Mass: 124.063662883g/mol
• Monoisotopic Mass: 124.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.145±0.06 g/cm3(Predicted)
• Boiling Point: 302.5±25.0 °C(Predicted)
• pka: 13.50±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles